Cas no 90139-09-6 (Butanedioic acid, 2-hydroxy-2-(1-methylethyl)-, dimethyl ester, (S)-)

• Product Name: Butanedioic acid, 2-hydroxy-2-(1-methylethyl)-, dimethyl ester, (S)-
• CAS No: 90139-09-6
• MF: C₉H₁₆O₅
• MW: 204.220343589783
• CID: 793478
• PubChem ID: 71430128
• Update Time: 2025-04-19

Butanedioic acid, 2-hydroxy-2-(1-methylethyl)-, dimethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-hydroxy-2-(1-methylethyl)-, dimethyl ester, (S)-
• dimethyl (2S)-2-hydroxy-2-propan-2-ylbutanedioate
• DTXSID90848776
• Dimethyl (2S)-2-hydroxy-2-(propan-2-yl)butanedioate
• 90139-09-6

• Inchi： 1S/C9H16O5/c1-6(2)9(12,8(11)14-4)5-7(10)13-3/h6,12H,5H2,1-4H3/t9-/m0/s1
• InChI Key： OQIDMHZJNDYZLB-VIFPVBQESA-N
• SMILES： O[C@@](C(=O)OC)(CC(=O)OC)C(C)C

Computed Properties

• Exact Mass: 204.09977361g/mol
• Monoisotopic Mass: 204.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83000
• LogP: 0.10960